Cas no 383132-58-9 (4-(5-Ethyl-2-methoxy-phenyl)-thiazol-2-ylamine)

• Product Name: 4-(5-Ethyl-2-methoxy-phenyl)-thiazol-2-ylamine
• CAS No: 383132-58-9
• MF: C₁₂H₁₄N₂OS
• MW: 234.317361354828
• CID: 1069219
• PubChem ID: 4205579
• Update Time: 2025-05-20

4-(5-Ethyl-2-methoxy-phenyl)-thiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 4-(5-Ethyl-2-methoxy-phenyl)-thiazol-2-ylamine
• 4-(5-Ethyl-2-methoxyphenyl)thiazol-2(3h)-imine
• CS-0296568
• SMR000291043
• BBL020366
• AKOS000303434
• 4-(5-ethyl-2-methoxyphenyl)-1,3-thiazol-2-amine
• MLS000719334
• HMS1703K05
• 383132-58-9
• CHEMBL1367651
• STK891978
• 4-(5-Ethyl-2-methoxyphenyl)thiazol-2-amine
• EN300-6502601

• MDL： MFCD02663925
• Inchi： 1S/C12H14N2OS/c1-3-8-4-5-11(15-2)9(6-8)10-7-16-12(13)14-10/h4-7H,3H2,1-2H3,(H2,13,14)
• InChI Key： DEYAQVTUHVQVMG-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1=C(C=CC(CC)=C1)OC

Computed Properties

• Exact Mass: 234.08282
• Monoisotopic Mass: 234.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.4A^2
• XLogP3: 3

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 371.3±27.0 °C at 760 mmHg
• Flash Point: 178.4±23.7 °C
• PSA: 48.14
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-(5-Ethyl-2-methoxy-phenyl)-thiazol-2-ylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(5-Ethyl-2-methoxy-phenyl)-thiazol-2-ylamine

Professional Introduction to Compound with CAS No. 383132-58-9 and Product Name: 4-(5-Ethyl-2-methoxy-phenyl)-thiazol-2-ylamine

The compound with the CAS number 383132-58-9 and the product name 4-(5-Ethyl-2-methoxy-phenyl)-thiazol-2-ylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the thiazole derivatives, a class of molecules well-documented for their diverse biological activities. Thiazole scaffolds have been extensively studied due to their structural versatility and potential therapeutic applications, particularly in the treatment of various diseases ranging from infectious disorders to chronic conditions.

At the core of understanding this compound lies its molecular structure, which integrates several key functional groups. The presence of an ethyl group at the 5-position and a methoxy group at the 2-position of the phenyl ring introduces specific electronic and steric properties that can modulate its interactions with biological targets. The thiazole ring itself, characterized by a sulfur atom linked to two carbon atoms, is known for its ability to engage in hydrogen bonding and metal coordination, making it a valuable component in drug design.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic properties of such compounds. Molecular modeling studies suggest that 4-(5-Ethyl-2-methoxy-phenyl)-thiazol-2-ylamine may exhibit favorable solubility and metabolic stability, attributes critical for drug efficacy. These simulations have been complemented by experimental validations, where physicochemical properties such as logP values and solubility profiles have been measured to align theoretical predictions with empirical data.

The biological activity of this compound has been a focal point of recent research. Preclinical studies indicate that it may possess inhibitory effects on certain enzymes and receptors implicated in inflammatory pathways. Specifically, its interaction with thiazole-based enzyme targets has been under investigation, as thiazole derivatives are known to modulate enzyme function through precise binding interactions. This has opened up possibilities for its application in conditions where inflammation plays a significant role, such as autoimmune diseases and neurodegenerative disorders.

Moreover, the structural features of 4-(5-Ethyl-2-methoxy-phenyl)-thiazol-2-ylamine make it an attractive candidate for further derivatization. Chemists have been exploring modifications to enhance its bioavailability and target specificity. For instance, appending additional functional groups or altering the substitution patterns could lead to compounds with improved pharmacological profiles. Such modifications are often guided by high-throughput screening (HTS) data, which rapidly assesses large libraries of compounds for activity against specific biological markers.

In the context of drug development pipelines, this compound exemplifies how structural optimization can lead to novel therapeutic agents. Its thiazole core provides a scaffold that can be readily modified while retaining key pharmacophoric elements necessary for biological activity. This flexibility is particularly valuable in medicinal chemistry, where balancing potency with selectivity is paramount. The ethyl and methoxy substituents contribute to this balance by influencing both electronic distribution and steric hindrance around potential binding sites.

Recent publications highlight the growing interest in thiazole derivatives for their antimicrobial properties. Studies have demonstrated that certain analogs of this compound exhibit activity against resistant bacterial strains, underscoring the importance of exploring new chemical entities in the fight against infections. The unique combination of substituents in 4-(5-Ethyl-2-methoxy-phenyl)-thiazol-2-ylamine positions it as a promising candidate for further development in this area.

The synthesis of this compound has also been refined through modern synthetic methodologies. Advances in catalysis and green chemistry have allowed for more efficient production routes, reducing waste and improving yields. These sustainable practices are increasingly important in pharmaceutical manufacturing, where environmental considerations are becoming integral to process design. The synthesis typically involves multi-step reactions starting from readily available precursors, showcasing the compound's feasibility for industrial-scale production.

As research progresses, interdisciplinary approaches combining computational biology with experimental pharmacology will continue to drive discoveries related to this class of compounds. The integration of machine learning algorithms into drug discovery has accelerated the identification of promising candidates like 4-(5-Ethyl-2-methoxy-phenyl)-thiazol-2-ylamine, enabling faster screening processes and more informed decision-making during development phases.

In conclusion, 4-(5-Ethyl-2-methoxy-phenyl)-thiazol-2-ylamine (CAS No. 383132-58-9) represents a compelling example of how structural complexity can translate into biological function. Its unique combination of substituents and scaffold architecture makes it a versatile tool for medicinal chemists seeking novel therapeutic agents. With ongoing research focusing on its pharmacological potential and synthetic optimization, this compound is poised to contribute significantly to future advancements in pharmaceutical science.